Cas no 196205-12-6 (1H-Indole-7-carbonitrile,5-amino-)

• Product Name: 1H-Indole-7-carbonitrile,5-amino-
• CAS No: 196205-12-6
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 116899
• PubChem ID: 15453468
• Update Time: 2025-04-18

1H-Indole-7-carbonitrile,5-amino- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-7-carbonitrile,5-amino-
• 1H-Indole-7-carbonitrile, 5-amino-
• SCHEMBL6793252
• 196205-12-6
• 7-Cyano-5-aminoindole
• 1H-Indole-7-carbonitrile, 5-amino-
• CTSQWJSRMOOUNW-UHFFFAOYSA-N
• 5-amino-1H-indole-7-carbonitrile

• Inchi： 1S/C9H7N3/c10-5-7-4-8(11)3-6-1-2-12-9(6)7/h1-4,12H,11H2
• InChI Key： CTSQWJSRMOOUNW-UHFFFAOYSA-N
• SMILES： N1C=CC2C=C(C=C(C#N)C1=2)N

Computed Properties

• Exact Mass: 157.06411
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles